ethyl 2-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)acetate

• IUPAC Name: ethyl 2-[[4-ethyl-5-(3-methoxy-1-methylpyrazol-4-yl)-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C13H19N5O3S/c1-5-18-11(9-7-17(3)16-12(9)20-4)14-15-13(18)22-8-10(19)21-6-2/h7H,5-6,8H2,1-4H3
• InChI Key: AZCKVFPCPQVAOF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)OCC)C2=CN(N=C2OC)C
• Molecular Formula: C13H19N5O3S
• Molecular Weight: 325.39 g/mol

Description

Ethyl 2-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)acetate is a useful research compound. Its molecular formula is C13H19N5O3S and its molecular weight is 325.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

Synthetic Pathways : Research in heterocyclic chemistry has led to innovative synthetic routes for creating diverse molecular structures. For instance, ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates have been utilized for synthesizing polyfunctionally substituted pyran, pyridine, and pyridazine derivatives, showcasing the versatility of ethyl acetate derivatives in constructing complex heterocyclic systems (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Heterocyclic Synthesis : The application of ethyl acetate derivatives extends to the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives. This work highlights the role of ethyl acetate compounds in generating thiazolopyridine derivatives, which are of interest due to their potential biological activities (Mohamed, 2021).

Biological Activities and Applications

Antioxidative and Anti-inflammatory Properties : Investigations into the natural product chemistry have identified highly oxygenated 2H-chromen derivatives from red seaweed, exhibiting significant antioxidative and anti-inflammatory activities. Such research underscores the potential of oxygenated heterocycles in medical and pharmacological applications (Makkar & Chakraborty, 2018).

Antimicrobial and Antitumor Activities : Ethyl 2-(2-pyridylacetate) derivatives containing various heterocyclic moieties have been synthesized and evaluated for their antimicrobial and antiviral activities, demonstrating the potential of ethyl acetate-based compounds in the development of new therapeutic agents (Szulczyk, Tomaszewski, Jóźwiak, Kozioł, Lis, Collu, Iuliano, & Struga, 2017).